(5aR,10aR)-10a-methyl-dodecahydro-1,6-diazaheptalen-2-one

Specification

• Molecular Formula: C11H20N2O
• Molecular Weight: 196.29 g/mol
• IUPAC Name: (1R,7R)-1-methyl-2,8-diazabicyclo[5.5.0]dodecan-3-one
• Standard InChI: InChI=1S/C11H20N2O/c1-11-7-2-3-8-12-9(11)5-4-6-10(14)13-11/h9,12H,2-8H2,1H3,(H,13,14)/t9-,11-/m1/s1
• Standard InChI Key: LGUVPBOTQPHSQH-MWLCHTKSSA-N
• Isomeric SMILES: C[C@@]12CCCCN[C@@H]1CCCC(=O)N2
• SMILES: CC12CCCCNC1CCCC(=O)N2
• Canonical SMILES: CC12CCCCNC1CCCC(=O)N2

Introduction

(5aR,10aR)-10a-methyl-dodecahydro-1,6-diazaheptalen-2-one is a complex organic compound with a specific stereochemistry, as indicated by the "5aR,10aR" notation. This compound belongs to a class of molecules known as diazaheptalenes, which are characterized by a seven-membered ring containing two nitrogen atoms. The compound's molecular formula is C11H20N2O, and its molecular weight is approximately 196.29 g/mol.

Synthesis and Preparation

While specific synthesis methods for (5aR,10aR)-10a-methyl-dodecahydro-1,6-diazaheptalen-2-one are not detailed in the available literature, compounds with similar structures are often synthesized through multi-step reactions involving the formation of the diazaheptalen ring system followed by stereoselective introduction of the methyl group and ketone functionality.

Research Findings and Future Directions

Given the limited availability of specific research findings on (5aR,10aR)-10a-methyl-dodecahydro-1,6-diazaheptalen-2-one, future studies could focus on exploring its biological activity, optimizing synthesis routes, and investigating potential applications in medicine or materials science.